Cas no 1370280-46-8 (4,4,5,5,5-pentafluoro-3-hydroxypentanoic acid)

• Product Name: 4,4,5,5,5-pentafluoro-3-hydroxypentanoic acid
• CAS No: 1370280-46-8
• MF: C₅H₅F₅O₃
• MW: 208.083419561386
• CID: 6387653
• PubChem ID: 118209497
• Update Time: 2025-10-28

4,4,5,5,5-pentafluoro-3-hydroxypentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4,4,5,5,5-pentafluoro-3-hydroxypentanoic acid
• Pentanoic acid, 4,4,5,5,5-pentafluoro-3-hydroxy-
• ZYPIPHPPKPCWMR-UHFFFAOYSA-N
• SCHEMBL16877270
• 1370280-46-8
• EN300-1933016

• Inchi： 1S/C5H5F5O3/c6-4(7,5(8,9)10)2(11)1-3(12)13/h2,11H,1H2,(H,12,13)
• InChI Key： ZYPIPHPPKPCWMR-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(O)C(F)(F)C(F)(F)F

Computed Properties

• Exact Mass: 208.01588483g/mol
• Monoisotopic Mass: 208.01588483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.589±0.06 g/cm3(Predicted)
• Boiling Point: 281.9±40.0 °C(Predicted)
• pka: 3.71±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids

Additional information on 4,4,5,5,5-pentafluoro-3-hydroxypentanoic acid

4,4,5,5,5-Pentafluoro-3-hydroxypentanoic Acid (CAS 1370280-46-8): Properties, Applications, and Market Insights

4,4,5,5,5-Pentafluoro-3-hydroxypentanoic acid (CAS 1370280-46-8) is a fluorinated carboxylic acid derivative with unique chemical properties that make it valuable in various industrial and research applications. This compound belongs to the class of fluorinated hydroxy acids, which are increasingly studied for their potential in pharmaceuticals, agrochemicals, and advanced materials. The presence of both a hydroxyl group and a pentafluorinated alkyl chain in its structure contributes to its distinct reactivity and solubility characteristics.

The growing interest in fluorinated organic compounds like 4,4,5,5,5-pentafluoro-3-hydroxypentanoic acid stems from their ability to modify the biological activity and physical properties of molecules. Researchers are particularly interested in how the fluorine substitution pattern affects the compound's acidity, hydrogen bonding capacity, and lipophilicity. These properties are crucial for applications in medicinal chemistry, where fluorinated compounds often show improved metabolic stability and membrane permeability.

From a synthetic chemistry perspective, CAS 1370280-46-8 serves as an important building block for more complex molecules. Its hydroxyl group allows for further functionalization through esterification or ether formation, while the carboxylic acid moiety enables amide coupling reactions. The pentafluoroethyl group (CF3CF2-) is particularly noteworthy as it's becoming a popular alternative to the trifluoromethyl group in drug design, offering different electronic and steric effects.

Recent studies have explored the use of 4,4,5,5,5-pentafluoro-3-hydroxypentanoic acid in the development of novel fluorinated surfactants and liquid crystal materials. The combination of fluorine atoms and the hydroxyl group creates molecules with unique interfacial properties, making them potentially useful in specialty coatings and electronic displays. This aligns with current industry trends toward high-performance materials with precisely tuned surface characteristics.

The pharmaceutical industry has shown particular interest in fluorinated hydroxy acids like CAS 1370280-46-8 as potential precursors for metabolically stable drug candidates. The strategic incorporation of fluorine atoms can significantly alter a molecule's pharmacokinetic profile, addressing common challenges in drug development such as rapid metabolism or poor bioavailability. Researchers are investigating how the specific fluorine substitution pattern in this compound might influence its biological activity.

From an environmental perspective, the development of fluorinated compounds raises important questions about their persistence and ecological impact. While 4,4,5,5,5-pentafluoro-3-hydroxypentanoic acid itself is not known to be environmentally problematic, the scientific community is actively researching the biodegradation pathways of similar fluorinated structures. This reflects the broader industry focus on developing sustainable fluorine chemistry approaches.

The synthesis of CAS 1370280-46-8 typically involves fluorination strategies that have evolved significantly in recent years. Modern methods aim to improve atom economy and reduce the use of hazardous reagents, responding to the chemical industry's push toward greener synthetic methodologies. The compound's production often serves as a case study for demonstrating innovative fluorination techniques in academic and industrial settings.

Analytical characterization of 4,4,5,5,5-pentafluoro-3-hydroxypentanoic acid presents interesting challenges and opportunities for method development. The presence of multiple fluorine atoms affects its behavior in techniques like NMR spectroscopy and mass spectrometry, making it a valuable compound for testing and calibrating analytical instruments. This aspect is particularly relevant given the increasing complexity of fluorinated molecules in modern chemistry.

Market demand for specialized fluorinated building blocks like 1370280-46-8 has been steadily growing, driven by expanding applications in pharmaceuticals, agrochemicals, and materials science. Suppliers are responding by developing more efficient production scales and purification methods to meet the needs of research institutions and industrial users. The compound's price and availability often reflect broader trends in the fluorine chemicals market.

Looking ahead, 4,4,5,5,5-pentafluoro-3-hydroxypentanoic acid is likely to play an important role in emerging areas of fluorine chemistry. Its unique combination of functional groups makes it a versatile intermediate for exploring new chemical space in drug discovery and materials development. Researchers are particularly excited about its potential in creating fluorinated biomaterials with tailored properties for medical applications.

Safety considerations for handling CAS 1370280-46-8 follow standard laboratory protocols for carboxylic acids and fluorinated compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended when working with this material. These precautions align with the chemical industry's increasing emphasis on workplace safety and responsible material handling practices.

The study of fluorinated hydroxy acids like 4,4,5,5,5-pentafluoro-3-hydroxypentanoic acid continues to provide valuable insights into structure-property relationships. As computational chemistry methods improve, researchers can better predict how specific fluorine substitutions will affect molecular behavior, potentially accelerating the design of new fluorinated compounds with optimized characteristics for various applications.

In conclusion, 4,4,5,5,5-Pentafluoro-3-hydroxypentanoic acid (CAS 1370280-46-8) represents an important class of fluorinated compounds with wide-ranging potential in scientific research and industrial applications. Its unique structural features and evolving synthetic methodologies make it a compound of continuing interest across multiple chemistry disciplines. As fluorine chemistry advances, this molecule will likely find new applications in cutting-edge technologies and innovative product development.